Cas no 1805430-97-0 (3-Cyano-2-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1805430-97-0
• MF: C₈H₂F₅N₃O₂
• MW: 267.11239862442
• CID: 4806974
• Update Time: 2025-10-10

3-Cyano-2-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5N3O2/c9-6(10)5-3(2-14)1-4(8(11,12)13)7(15-5)16(17)18/h1,6H
• InChI Key： ZSLWPCMJVBEXIX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C(F)F)N=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 371
• XLogP3: 2.3
• Topological Polar Surface Area: 82.5

Additional information on 3-Cyano-2-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Cyano-2-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805430-97-0)

3-Cyano-2-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805430-97-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. This compound, characterized by its unique nitro, cyano, and trifluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable building block for advanced applications. Its molecular structure, featuring a difluoromethyl substitution, further enhances its reactivity and versatility in synthetic chemistry.

The growing interest in fluorinated pyridines like 3-Cyano-2-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine is driven by their potential in crop protection and drug discovery. Researchers are increasingly exploring its role in developing next-generation pesticides due to its ability to interact with biological targets selectively. Additionally, its electron-withdrawing groups make it a promising candidate for designing high-performance materials, such as organic semiconductors and liquid crystals.

One of the most frequently searched questions about this compound revolves around its synthesis methods. The preparation of 3-Cyano-2-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine typically involves multi-step reactions, including nitration, cyanation, and fluorination processes. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and efficiency. These methods align with the broader trend of green chemistry, which emphasizes reducing waste and energy consumption.

Another hot topic is the structure-activity relationship (SAR) of this compound. Its nitro group and trifluoromethyl moiety are critical for its bioactivity, particularly in enzyme inhibition studies. Recent publications highlight its potential as a herbicide intermediate, with efficacy against resistant weed species. This aligns with the agricultural industry's demand for sustainable solutions to address food security challenges.

From a material science perspective, 3-Cyano-2-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine is being investigated for its photophysical properties. Its ability to absorb and emit light in specific wavelengths makes it suitable for optoelectronic devices, such as OLEDs and sensors. The compound's thermal stability and solubility in organic solvents further broaden its applicability in coating formulations and polymers.

In the context of intellectual property, several patents have been filed for derivatives of this compound, underscoring its commercial potential. Companies specializing in fine chemicals and custom synthesis are actively offering 3-Cyano-2-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine as a research-grade chemical. This trend reflects the increasing demand for tailor-made molecules in both academia and industry.

To summarize, 3-Cyano-2-(difluoromethyl)-6-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805430-97-0) is a multifaceted compound with applications spanning agriculture, pharmaceuticals, and advanced materials. Its unique chemical structure and functional groups make it a subject of ongoing research, particularly in areas like green synthesis and molecular design. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.